6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid

• Molecular Formula: C10H10FNO2
• Molecular Weight: 195.19 g/mol
• IUPAC Name: 6-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid
• InChI: InChI=1S/C10H10FNO2/c11-7-3-6-1-2-12-5-9(6)8(4-7)10(13)14/h3-4,12H,1-2,5H2,(H,13,14)
• InChI Key: DYGFATZRJSYKSW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=C(C=C2C(=O)O)F

Description

6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is a fluorinated derivative of tetrahydroisoquinoline. This compound is characterized by the presence of a fluorine atom at the 6th position and a carboxylic acid group at the 8th position on the tetrahydroisoquinoline ring. It has a molecular formula of C₁₀H₁₀NO₂F and a molecular weight of 195.19 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid typically involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as phosphorus oxychloride (POCl₃), phosphorus pentoxide (P₂O₅), or zinc chloride (ZnCl₂) . The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach involves large-scale synthesis using similar cyclization reactions, followed by purification processes such as recrystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Quinoline derivatives.

Reduction: Alcohols or aldehydes.

Substitution: Various substituted isoquinoline derivatives.

Scientific Research Applications

6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1,2,3,4-Tetrahydroisoquinoline: A non-fluorinated analog with similar structural features.

6-Fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid: Another fluorinated derivative with the carboxylic acid group at a different position

Uniqueness

6-Fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylic acid is unique due to the specific positioning of the fluorine atom and the carboxylic acid group, which can influence its chemical reactivity and biological activity. This unique structure allows for distinct interactions with molecular targets, making it a valuable compound for various research applications .